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For Researchers, Scientists, and Drug Development Professionals

Introduction

Oleyl phosphate is a complex mixture of mono- and diesters of oleyl alcohol and phosphoric
acid. It is utilized in various industries, including cosmetics and pharmaceuticals, as an
emulsifier, surfactant, and wetting agent. The ratio of monoester to diester, along with the
presence of impurities such as free phosphoric acid and unreacted oleyl alcohol, significantly
influences its functional properties. Therefore, accurate and detailed characterization is crucial
for quality control and formulation development.

These application notes provide detailed protocols for the comprehensive analysis of oleyl
phosphate using a suite of analytical techniques: potentiometric titration, High-Performance
Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD), 3P Nuclear
Magnetic Resonance (3P NMR) spectroscopy, and Electrospray lonization Tandem Mass
Spectrometry (ESI-MS/MS).

Analytical Workflow Overview

A logical workflow for the characterization of oleyl phosphate involves a combination of
guantitative and qualitative techniques to determine the composition and confirm the structure
of its components.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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